Cas no 1894832-23-5 ((piperidin-4-yl)methanesulfonyl chloride)

• Product Name: (piperidin-4-yl)methanesulfonyl chloride
• CAS No: 1894832-23-5
• MF: C₆H₁₂ClNO₂S
• MW: 197.68297958374
• CID: 5162708
• PubChem ID: 87804546
• Update Time: 2025-05-19

(piperidin-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanesulfonyl chloride
• (piperidin-4-yl)methanesulfonyl chloride

• Inchi： 1S/C6H12ClNO2S/c7-11(9,10)5-6-1-3-8-4-2-6/h6,8H,1-5H2
• InChI Key： DDPSDAPNQDBMNN-UHFFFAOYSA-N
• SMILES： N1CCC(CS(Cl)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (piperidin-4-yl)methanesulfonyl chloride

Exploring the Properties and Applications of (Piperidin-4-yl)Methanesulfonyl Chloride

(Piperidin-4-yl)methanesulfonyl chloride, identified by the CAS number 1894832-23-5, is a significant compound in the field of organic chemistry. This compound, often abbreviated as PMS, has garnered attention due to its versatile applications in drug design, material science, and advanced chemical synthesis. The molecule consists of a piperidine ring attached to a methanesulfonyl chloride group, which imparts unique chemical properties and reactivity.

The structure of (Piperidin-4-yl)methanesulfonyl chloride is characterized by a six-membered piperidine ring with a nitrogen atom at position 4. This nitrogen atom is connected to a methanesulfonyl chloride group, which introduces strong electrophilic character to the molecule. The presence of the sulfonyl chloride group makes this compound highly reactive, particularly in nucleophilic substitution reactions. Recent studies have highlighted its role as an effective reagent in the synthesis of bioactive molecules, including pharmaceutical agents and agrochemicals.

One of the most notable applications of (Piperidin-4-yl)methanesulfonyl chloride is in the field of medicinal chemistry. Researchers have utilized this compound as a key intermediate in the synthesis of various drugs targeting complex biological systems. For instance, its ability to act as a sulfonating agent has been exploited in the development of novel antibiotics and anticancer agents. The compound's reactivity and selectivity make it an invaluable tool in constructing complex molecular architectures required for modern drug discovery.

In addition to its role in drug design, (Piperidin-4-yl)methanesulfonyl chloride has found applications in polymer chemistry. Its ability to form stable sulfonamides under mild conditions has led to its use in synthesizing high-performance polymers with tailored properties. Recent advancements in this area have demonstrated its potential in creating materials with enhanced thermal stability and mechanical strength, making it a promising candidate for industrial applications.

The synthesis of (Piperidin-4-yl)methanesulfonyl chloride typically involves a two-step process: first, the preparation of piperidine derivatives, followed by their reaction with methanesulfonyl chloride under controlled conditions. This method ensures high purity and yield, which are critical for its use in sensitive applications such as pharmaceutical manufacturing. Innovations in catalytic systems have further improved the efficiency of this synthesis, reducing production costs and environmental impact.

From an environmental perspective, the use of (Piperidin-4-yl)methanesulfonyl chloride has been scrutinized due to its potential impact on ecosystems. However, recent studies have shown that proper handling and disposal protocols can mitigate these risks effectively. Regulatory frameworks now emphasize sustainable practices when working with such compounds, ensuring their safe integration into industrial processes.

In conclusion, (Piperidin-4-yl)methanesulfonyl chloride stands out as a pivotal compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with ongoing research into its synthesis and utilization, continue to expand its role in advancing scientific innovation. As industries strive for more efficient and sustainable solutions, this compound remains at the forefront of cutting-edge chemical research.